![molecular formula C17H21N3O2S B6118608 N-(2,6-diethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide](/img/structure/B6118608.png)
N-(2,6-diethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide
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Overview
Description
N-(2,6-diethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide, also known as DAPTA, is a small molecule drug that has gained attention in scientific research for its potential therapeutic applications. DAPTA is a thioacetamide compound that has been synthesized through a multi-step process. In
Mechanism of Action
N-(2,6-diethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide exerts its therapeutic effects through its ability to inhibit the activity of certain enzymes and proteins. It has been shown to inhibit the activity of the HIV-1 protease, which is essential for the replication of the virus. This compound has also been shown to inhibit the activity of the HCV NS5B polymerase, which is essential for the replication of the hepatitis C virus. In addition, this compound has been shown to inhibit the activity of the STAT3 protein, which is involved in the growth and survival of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to inhibit the replication of viruses by blocking the activity of viral enzymes.
Advantages and Limitations for Lab Experiments
N-(2,6-diethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide has several advantages for use in lab experiments. It is a small molecule drug that can be easily synthesized and purified. This compound also exhibits potent therapeutic effects, making it a useful tool for studying various diseases and conditions. However, there are also limitations to using this compound in lab experiments. It has been shown to exhibit some toxicity at high concentrations, which may limit its use in certain experiments. In addition, this compound has a relatively short half-life, which may limit its effectiveness in some applications.
Future Directions
There are several future directions for research on N-(2,6-diethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide. One potential direction is to investigate its potential use in combination therapy for HIV and hepatitis C. Another direction is to explore its potential use in treating other viral infections, such as Zika virus and Ebola virus. In addition, there is potential for this compound to be used in cancer therapy, either alone or in combination with other drugs. Further research is needed to fully understand the potential of this compound in these areas.
Synthesis Methods
The synthesis of N-(2,6-diethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide involves a multi-step process that starts with the reaction of 2,6-diethylphenol with ethylbromoacetate to form 2,6-diethylphenyl-2-bromoacetate. This intermediate is then reacted with sodium thiomethoxide to form the thioacetate intermediate, which is subsequently hydrolyzed to form this compound. The final product is obtained through recrystallization and purification.
Scientific Research Applications
N-(2,6-diethylphenyl)-2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]acetamide has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. This compound has been studied for its potential use in treating HIV, hepatitis C, and other viral infections. It has also been investigated for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells.
Properties
IUPAC Name |
N-(2,6-diethylphenyl)-2-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2S/c1-4-12-7-6-8-13(5-2)16(12)19-15(22)10-23-17-18-11(3)9-14(21)20-17/h6-9H,4-5,10H2,1-3H3,(H,19,22)(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXKKWKOLHWCSPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)CC)NC(=O)CSC2=NC(=CC(=O)N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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